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Compound of Interest

Compound Name: 18:0 (9,10dibromo) PC

Cat. No.: B15551122 Get Quote

Essential Safety and Handling Guide for 18:0
(9,10-dibromo) PC
This guide provides crucial safety and logistical information for the handling and disposal of

18:0 (9,10-dibromo) PC (1,2-di-(9,10-dibromo)stearoyl-sn-glycero-3-phosphocholine). The

following procedures are designed to ensure the safety of laboratory personnel and to maintain

the integrity of the product.

Compound Data
Below is a summary of the key quantitative data for 18:0 (9,10-dibromo) PC.

Property Value

Molecular Formula C₄₄H₈₄NO₈PBr₄

Formula Weight 1105.73 g/mol

Exact Mass 1101.27 g/mol

Purity >99%

CAS Number 217075-01-9

Storage Temperature -20°C

Stability 1 Year
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Personal Protective Equipment (PPE)
While the Safety Data Sheet (SDS) for 1,2-di-(9,10-dibromo)stearoyl-sn-glycero-3-

phosphocholine states that it is not classified as a hazardous substance or mixture, adherence

to good industrial hygiene and safety practices is essential.[1] The following PPE is

recommended:

Eye Protection: Use safety glasses or goggles that have been tested and approved under

appropriate government standards such as NIOSH (US) or EN 166 (EU).[1]

Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile).[1] Gloves must be

inspected before use. Employ the proper glove removal technique to avoid skin contact with

the product.[1]

Body Protection: Wear a laboratory coat to protect skin and clothing.

Footwear: Closed-toe shoes should be worn in the laboratory at all times.

Operational Plan: Step-by-Step Guidance
1. Receiving and Storage:

Upon receipt, inspect the packaging for any signs of damage.

Store the compound in a glass container with a Teflon-lined closure at -20°C.[2][3]

This compound is hygroscopic.[4] Before use, allow the container to warm to room

temperature before opening to prevent moisture condensation, which could lead to

hydrolysis.[2]

2. Handling and Use:

When handling the powdered form, avoid the formation of dust.[1]

Avoid breathing any vapors, mist, or gas.[1]

Work in a well-ventilated area, preferably in a fume hood.
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After handling, wash hands thoroughly.[1]

3. Spill Response:

In the event of a spill, sweep up the solid material.[1]

Avoid generating dust during cleanup.

Collect the spilled material and place it in a suitable, closed container for disposal.[1]

Disposal Plan
All waste materials should be disposed of in accordance with local, state, and federal

regulations.

Waste Classification: As a halogenated organic compound, 18:0 (9,10-dibromo) PC should

be treated as hazardous waste.[1][4]

Containment: Collect waste material, including any contaminated items (e.g., gloves, wipes),

in a designated and clearly labeled "Halogenated Organic Waste" container.[1][4]

Disposal Route: Do not dispose of this compound down the drain.[4] Arrange for disposal

through a licensed professional waste disposal service.

Decontamination
Equipment: Any laboratory equipment that has come into contact with the compound should

be decontaminated. This can be done by washing with an appropriate solvent (e.g.,

chloroform, followed by ethanol and water) in a fume hood.

Work Surfaces: Clean contaminated work surfaces with a suitable solvent and absorbent

materials. Dispose of all cleaning materials in the halogenated organic waste stream.

Experimental Workflow
The following diagram illustrates the key stages for the safe handling of 18:0 (9,10-dibromo)

PC.
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Caption: Workflow for safe handling of 18:0 (9,10-dibromo) PC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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